Cas no 115395-78-3 (methyl 2-fluoro-4,4-dimethyl-3-oxopentanoate)

• Product Name: methyl 2-fluoro-4,4-dimethyl-3-oxopentanoate
• CAS No: 115395-78-3
• MF: C₈H₁₃FO₃
• MW: 176.185426473618
• CID: 5779150
• PubChem ID: 9989751
• Update Time: 2025-05-24

methyl 2-fluoro-4,4-dimethyl-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-fluoro-4,4-dimethyl-3-oxopentanoate
• EN300-1457733
• 115395-78-3

• Inchi： 1S/C8H13FO3/c1-8(2,3)6(10)5(9)7(11)12-4/h5H,1-4H3
• InChI Key： AOQSLOUDIMUZBD-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 176.08487243g/mol
• Monoisotopic Mass: 176.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Additional information on methyl 2-fluoro-4,4-dimethyl-3-oxopentanoate

Comprehensive Overview of Methyl 2-Fluoro-4,4-Dimethyl-3-Oxopentanoate (CAS No. 115395-78-3)

Methyl 2-fluoro-4,4-dimethyl-3-oxopentanoate (CAS No. 115395-78-3) is a fluorinated ester compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a fluorinated β-keto ester, is characterized by the presence of a fluoro group at the 2-position and a dimethyl-substituted ketone moiety, making it a versatile intermediate in organic synthesis. Researchers and industry professionals frequently search for terms like "synthesis of fluorinated esters", "applications of β-keto esters", and "CAS 115395-78-3 uses", reflecting the growing interest in this compound.

The molecular structure of methyl 2-fluoro-4,4-dimethyl-3-oxopentanoate lends itself to a wide range of chemical transformations, particularly in the development of bioactive molecules. Its fluorine atom enhances metabolic stability, a feature highly sought after in drug discovery. Recent trends in AI-driven drug design and green chemistry have further amplified the demand for such fluorinated building blocks. Queries like "fluorinated compounds in medicinal chemistry" and "sustainable synthesis of keto esters" are increasingly common, underscoring the compound's relevance in modern research.

In addition to its pharmaceutical applications, methyl 2-fluoro-4,4-dimethyl-3-oxopentanoate is also explored in material science, particularly in the synthesis of specialty polymers and advanced coatings. The compound's ability to act as a cross-linking agent or monomer has been investigated in peer-reviewed studies, aligning with the surge in searches for "high-performance materials" and "fluorine-containing polymers". Its CAS number, 115395-78-3, is often used as a key identifier in patent literature and regulatory documents, highlighting its industrial significance.

The synthesis of methyl 2-fluoro-4,4-dimethyl-3-oxopentanoate typically involves fluorination reactions of precursor esters, a topic frequently discussed in academic forums. Recent advancements in catalytic fluorination techniques have improved the efficiency of producing such compounds, addressing the demand for "cost-effective fluorination methods" and "scalable ester synthesis". Environmental concerns have also driven interest in "solvent-free reactions" and "low-waste processes", which are now integral to the compound's production protocols.

From a regulatory perspective, methyl 2-fluoro-4,4-dimethyl-3-oxopentanoate is not classified as a hazardous substance under major chemical inventories, making it accessible for research and industrial use. However, proper handling guidelines are emphasized in safety data sheets (SDS), as with any laboratory chemical. Searches for "CAS 115395-78-3 safety" and "fluorinated ester handling" reflect user concerns about workplace safety and compliance, which are critical in today's regulated research environments.

Looking ahead, the compound's potential in bioconjugation and prodrug development is an emerging area of study. With the rise of targeted drug delivery systems, researchers are investigating how the fluoro and keto functionalities of methyl 2-fluoro-4,4-dimethyl-3-oxopentanoate can be leveraged for improved therapeutic efficacy. This aligns with trending searches such as "next-generation prodrugs" and "smart drug carriers", positioning the compound at the forefront of innovation.

In summary, methyl 2-fluoro-4,4-dimethyl-3-oxopentanoate (CAS No. 115395-78-3) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structural features and adaptability to modern synthetic methodologies make it a valuable asset in both academic and industrial settings. As interest in fluorine chemistry and sustainable synthesis continues to grow, this compound is poised to remain a key player in scientific advancements.